Cas no 864069-19-2 ([3-(4-piperidyl)phenyl]methanamine;dihydrochloride)

• Product name: [3-(4-piperidyl)phenyl]methanamine;dihydrochloride
• CAS No: 864069-19-2
• CID: 4657716

[3-(4-piperidyl)phenyl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(4-piperidyl)phenyl]methanamine;dihydrochloride

Additional information on [3-(4-piperidyl)phenyl]methanamine;dihydrochloride

Introduction to [3-(4-piperidyl)phenyl]methanamine;dihydrochloride (CAS No. 864069-19-2)

[3-(4-piperidyl)phenyl]methanamine;dihydrochloride (CAS No. 864069-19-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-[3-(4-piperidyl)phenyl]methanamine dihydrochloride, is a derivative of piperidine and phenylalanine, and it has been the subject of numerous studies due to its potential therapeutic applications.

The chemical structure of [3-(4-piperidyl)phenyl]methanamine;dihydrochloride consists of a piperidine ring attached to a phenyl group, with a methanamine moiety. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. The compound's unique structure allows it to interact with specific receptors in the body, which is crucial for its pharmacological effects.

Recent research has focused on the potential of [3-(4-piperidyl)phenyl]methanamine;dihydrochloride as a candidate for the treatment of neurological disorders. Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in conditions like Parkinson's disease and depression. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that [3-(4-piperidyl)phenyl]methanamine;dihydrochloride exhibits potent dopaminergic activity, suggesting its potential as a lead compound for developing new treatments for Parkinson's disease.

In addition to its dopaminergic properties, [3-(4-piperidyl)phenyl]methanamine;dihydrochloride has also been investigated for its anti-inflammatory effects. Inflammatory responses play a critical role in various diseases, including neurodegenerative disorders and autoimmune conditions. Research conducted at the University of California, Los Angeles (UCLA), found that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and potentially alleviating symptoms associated with these conditions.

The pharmacokinetic properties of [3-(4-piperidyl)phenyl]methanamine;dihydrochloride have also been extensively studied. Its oral bioavailability and distribution in tissues are key factors in determining its efficacy as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that the compound has good oral bioavailability and is rapidly absorbed into the bloodstream. It also exhibits favorable distribution characteristics, with significant concentrations observed in brain tissue, which is essential for treating central nervous system (CNS) disorders.

Safety and toxicity profiles are crucial considerations in drug development. Preclinical studies have shown that [3-(4-piperidyl)phenyl]methanamine;dihydrochloride has a favorable safety profile at therapeutic doses. However, like any pharmaceutical compound, it may have side effects at higher concentrations or with prolonged use. Therefore, ongoing research is necessary to fully understand its safety profile and optimize dosing regimens.

The potential applications of [3-(4-piperidyl)phenyl]methanamine;dihydrochloride extend beyond neurological disorders. Its ability to modulate neurotransmitter activity and reduce inflammation makes it a promising candidate for treating other conditions, such as chronic pain and anxiety disorders. Clinical trials are currently underway to evaluate its efficacy and safety in these areas.

In conclusion, [3-(4-piperidyl)phenyl]methanamine;dihydrochloride (CAS No. 864069-19-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for improving patient outcomes in various medical conditions.